Cas no 65416-14-0 (Maltyl isobutyrate)

Maltyl isobutyrate Properties

Names and Identifiers

• maltol isobutyrate
• Maltyl isobutyrate
• (2-methyl-4-oxopyran-3-yl) 2-methylpropanoate
• Propanoic acid, 2-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
• 3-Hydroxy-2-methyl-4-pyrone Isobutyrate
• 2-Methyl-4-oxo-4H-pyran-3-yl Isobutyrate
• Maltyl 2-methylpropanoate
• FEMA No. 3462
• 2-Methyl-4-oxo-4H-pyran-3-yl 2-methylpropanoate
• 2-Methyl-4-pyron-3-yl 2-methylpropanoate
• 6LE3UBK142
• (2-methyl-4-oxo-pyran-3-yl) 2-methylpropanoate
• Maltylisobutyrat
• DSSTox_RID_82509
• DSSTox_CID_27701
• DSSTox_GSID_4
• +Expand

• MDL： MFCD00036606
• InChIKey： VSBHYRPUJHEOBE-UHFFFAOYSA-N
• Inchi： 1S/C10H12O4/c1-6(2)10(12)14-9-7(3)13-5-4-8(9)11/h4-6H,1-3H3
• SMILES： O(C1C(C([H])=C([H])OC=1C([H])([H])[H])=O)C(C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.074
• Heavy Atom Count: 14
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.50960
• PSA: 56.51000
• Refractive Index: n20/D 1.495-1.499
  n20/D 1.497(lit.)
• Boiling Point: 322.4°C at 760 mmHg
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• FEMA: 3462
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 1.149 g/mL at 25 °C(lit.)

Maltyl isobutyrate Security Information

• WGK Germany：3
• Safety Instruction： 15/16-36-35
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• PackingGroup：Ⅲ
• Signal Word：Danger
• HazardClass：3

Maltyl isobutyrate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters